Cas no 2171837-33-3 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid
• CAS No: 2171837-33-3
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6323788
• PubChem ID: 22502198
• Update Time: 2025-05-20

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid
• EN300-1488892
• SCHEMBL2651902
• 2171837-33-3
• 3-{4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]benzoylamino}-propionic acid
• FYCXYXIETDVEIK-UHFFFAOYSA-N
• 3-{4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]benzoylamino}propionic Acid
• 3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)propanoic acid

• Inchi： 1S/C26H24N2O5/c29-24(30)13-14-27-25(31)18-11-9-17(10-12-18)15-28-26(32)33-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FYCXYXIETDVEIK-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C(NCCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid

Comprehensive Overview of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid (CAS No. 2171837-33-3)

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid (CAS No. 2171837-33-3) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in modern pharmaceutical research and biotechnology. Its unique structure, featuring an Fmoc-protected amine and a carboxylic acid functional group, makes it a versatile building block for drug discovery and material science applications.

The Fmoc group in 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid serves as a protective moiety during solid-phase peptide synthesis (SPPS), a technique widely adopted in the production of therapeutic peptides and protein mimetics. Researchers often search for Fmoc-protected intermediates like this compound to enhance the efficiency of peptide chain assembly. Given the rising demand for peptide-based drugs in treating diseases such as diabetes and cancer, this compound has garnered significant attention in the life sciences community.

One of the key advantages of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid is its compatibility with automated peptide synthesizers, which are increasingly used in high-throughput screening (HTS) platforms. The compound's stability under basic conditions and its ability to undergo selective deprotection make it a preferred choice for researchers working on combinatorial chemistry and bioactive molecule design. Additionally, its solubility in common organic solvents like DMF and DMSO facilitates its use in laboratory settings.

Beyond peptide synthesis, 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid finds applications in bioconjugation techniques, where it is used to link biomolecules to surfaces or other functional groups. This is particularly relevant in the development of diagnostic assays and targeted drug delivery systems. With the growing interest in personalized medicine and nanomedicine, the demand for high-purity Fmoc derivatives like this compound is expected to rise.

From a market perspective, 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid is supplied by several specialty chemical manufacturers catering to the pharmaceutical and biotech industries. Quality control measures, including HPLC purity analysis and mass spectrometry, ensure that the compound meets the stringent requirements of GMP-compliant production. Researchers often inquire about custom synthesis options and bulk availability, reflecting its importance in large-scale applications.

In summary, 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)propanoic acid (CAS No. 2171837-33-3) is a valuable chemical reagent with broad utility in peptide chemistry and biomolecular engineering. Its role in advancing therapeutic innovations and diagnostic technologies underscores its significance in contemporary scientific research. As the field of biopharmaceuticals continues to expand, compounds like this will remain at the forefront of drug development and biomedical breakthroughs.